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Compound of Interest

Compound Name: PF-06842874

Cat. No.: B10860381

The proper disposal of investigational pharmaceutical compounds like PF-06842874 is a critical
component of laboratory safety and environmental responsibility. Adherence to established
procedures minimizes risks to personnel and prevents the release of pharmacologically active
agents into the environment. This guide provides a comprehensive, step-by-step approach for
the safe handling and disposal of PF-06842874, intended for researchers, scientists, and drug
development professionals.

I. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling PF-06842874 for disposal, it is imperative to don the appropriate Personal
Protective Equipment (PPE) to prevent accidental exposure. The level of PPE should be
determined by a thorough risk assessment based on the compound's known or suspected
pharmacological properties.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling PF-06842874
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side
shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

- Full-face respirator with
appropriate cartridges-
Chemical-resistant coveralls or
suit- Double-gloving (e.g.,

nitrile or neoprene)

- Chemical-resistant apron-
Head covering- Chemical-

resistant boots or shoe covers

Handling of Liquids/Solutions

- Chemical splash goggles or
face shield- Chemical-resistant
gloves (e.g., butyl rubber,
Viton®)- Chemical-resistant

apron over lab coat

- Elbow-length gloves for
mixing and loading- Chemical-

resistant footwear

Equipment Cleaning &

Decontamination

- Chemical splash goggles or
face shield- Heavy-duty,
chemical-resistant gloves-
Waterproof or chemical-

resistant apron

- Respirator (if aerosols or
vapors are generated)-

Chemical-resistant boots

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[1]

Il. Step-by-Step Disposal Procedure

The disposal of investigational drugs such as PF-06842874 must comply with federal, state,

and local regulations and is often managed through an institution's Environmental Health and

Safety (EHS) office.[2][3]

Step 1: Waste Segregation and Collection

» Designated Waste Container: All materials contaminated with PF-06842874, including

unused compound, partially used or empty vials, contaminated labware (e.g., pipette tips,
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tubes), and contaminated PPE, must be collected in a designated hazardous waste
container.[4]

o Container Type: Select a compatible container (e.g., glass or plastic) based on the physical
and chemical properties of the waste.[2] For sharps, a desighated sharps container is
required.

» No Emptying of Vials: Do not empty leftover drugs from vials, syringes, or other containers;
they can be disposed of "as is".[2]

Step 2: Labeling of Hazardous Waste

o Hazardous Waste Labels: Obtain official HAZARDOUS WASTE labels from your institution's
EHS department.[2]

o Complete Information: Fill out the label completely and accurately with the following
information:

o Principal Investigator (Pl) Name
o Laboratory location (building and room number)
o Contact phone number

o Chemical name: "PF-06842874" (avoid abbreviations) and list any other chemical
constituents and their concentrations.[2]

Step 3: Storage of Hazardous Waste

o Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a
designated Satellite Accumulation Area (SAA).[2]

e Secure Storage: The SAA should be a secure, designated space, such as a locked cabinet
or a secondary containment tub with a lid.[2]

Step 4: Arranging for Waste Pickup and Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b10860381?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS office to schedule a pickup.

» Professional Disposal: The EHS department will arrange for the transportation of the waste
to a permitted hazardous waste incineration facility.[2][4] High-temperature incineration is the
recommended disposal method for many pharmaceuticals.[1]

Step 5: Decontamination

o Work Surfaces: Thoroughly decontaminate all work surfaces where PF-06842874 was
handled using an appropriate cleaning agent.

o Equipment: Decontaminate all reusable equipment according to your laboratory's established
procedures.[1]

lll. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PF-06842874.
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Step 4: Store in Satellite Accumulation Area (SAA)
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Step 5: Contact EHS for Waste Pickup

Step 6: Professional Disposal via Incineration
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Caption: Workflow for the safe disposal of PF-06842874.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10860381#pf-06842874-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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